Cas no 1936264-60-6 (1-(2-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(2-nitrophenyl)cyclopropan-1-ol
• CAS No: 1936264-60-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6322322
• PubChem ID: 131055170
• Update Time: 2025-06-26

1-(2-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)cyclopropan-1-ol
• EN300-1870208
• 1936264-60-6

• Inchi： 1S/C9H9NO3/c11-9(5-6-9)7-3-1-2-4-8(7)10(12)13/h1-4,11H,5-6H2
• InChI Key： JWAYVLXAMTWKHW-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-nitrophenyl)cyclopropan-1-ol

Introduction to 1-(2-nitrophenyl)cyclopropan-1-ol (CAS No. 1936264-60-6)

1-(2-nitrophenyl)cyclopropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1936264-60-6, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both a nitrophenyl group and a cyclopropan-1-ol moiety imparts distinct reactivity and biological relevance, making it a subject of interest for synthetic chemists and medicinal biologists alike.

The structural framework of 1-(2-nitrophenyl)cyclopropan-1-ol consists of a cyclopropane ring substituted with a hydroxyl group at the 1-position and an ortho-nitrophenyl group at the 2-position. This configuration allows for diverse chemical transformations, including nucleophilic addition, oxidation, and reduction reactions, which are pivotal in the synthesis of more complex molecules. The cyclopropane ring, in particular, is known for its strain and rigidity, which can influence the electronic properties and biological activity of the attached functional groups.

In recent years, there has been growing interest in the development of novel scaffolds for drug design, with 1-(2-nitrophenyl)cyclopropan-1-ol emerging as a promising candidate. The nitro group introduces a region of high electron-withdrawing character, which can modulate the reactivity of the adjacent hydroxyl and aromatic systems. This feature has been exploited in various synthetic strategies to generate derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 1-(2-nitrophenyl)cyclopropan-1-ol is its potential as an intermediate in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop novel analogs with therapeutic potential. For instance, modifications to the nitrophenyl moiety have led to the discovery of compounds with anti-inflammatory and analgesic effects. The cyclopropane ring has also been investigated for its ability to enhance binding affinity to biological targets, making it an attractive scaffold for drug optimization.

The synthesis of 1-(2-nitrophenyl)cyclopropan-1-ol typically involves multi-step organic transformations, starting from readily available precursors such as nitrobenzene derivatives and cyclopropyl halides. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are crucial for producing enantiomerically pure forms of the compound, which are often required for pharmaceutical applications.

Recent studies have highlighted the role of 1-(2-nitrophenyl)cyclopropan-1-ol in medicinal chemistry by demonstrating its utility as a building block for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating the nitrophenylcyclopropane core into kinase inhibitors, researchers have been able to develop compounds with improved selectivity and potency. These findings underscore the importance of structurally unique intermediates like 1-(2-nitrophenyl)cyclopropan-1-ol in advancing drug discovery efforts.

The pharmacological evaluation of derivatives derived from 1-(2-nitrophenyl)cyclopropan-1-ol has revealed several interesting findings. For example, certain analogs have shown inhibitory activity against specific isoforms of tyrosine kinases, which are implicated in tumor growth and metastasis. Additionally, modifications to the hydroxyl group have led to compounds with anti-proliferative effects on cancer cell lines. These results highlight the versatility of this scaffold and its potential as a foundation for developing new therapeutic agents.

The chemical reactivity of 1-(2-nitrophenyl)cyclopropan-1-ol also makes it a valuable tool for studying reaction mechanisms and developing new synthetic protocols. The nitro group can undergo reduction to form an amine or further functionalization via diazotization or coupling reactions. The cyclopropane ring can be opened under various conditions to yield linear alcohols or ketones, providing access to diverse chemical libraries. Such flexibility has enabled chemists to explore novel synthetic pathways and expand their toolkit for molecular construction.

In conclusion, 1-(2-nitrophenyl)cyclopropan-1-ol (CAS No. 1936264-60-6) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features offer opportunities for designing innovative drugs targeting various diseases. The ongoing research into this compound underscores its importance as a versatile intermediate and building block in medicinal chemistry. As synthetic methodologies continue to evolve, 1-(2-nitrophenyl)cyclopropan-1-ol is poised to play an increasingly pivotal role in the development of next-generation therapeutics.